Cas no 2411256-55-6 (N-(2-Phenyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-yl)oxirane-2-carboxamide)

• Product Name: N-(2-Phenyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-yl)oxirane-2-carboxamide
• CAS No: 2411256-55-6
• MF: C₁₆H₁₆N₂O₂S
• MW: 300.375442504883
• CID: 5854562
• PubChem ID: 154879953
• Update Time: 2025-06-20

N-(2-Phenyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-yl)oxirane-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2411256-55-6
• Z3687620439
• N-(2-Phenyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-yl)oxirane-2-carboxamide
• EN300-7560846

• Inchi： 1S/C16H16N2O2S/c19-15(13-9-20-13)17-11-7-4-8-12-14(11)21-16(18-12)10-5-2-1-3-6-10/h1-3,5-6,11,13H,4,7-9H2,(H,17,19)
• InChI Key： ZSWHEXLLWNHTLM-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC=CC=2)=NC2CCCC(C1=2)NC(C1CO1)=O

Computed Properties

• Exact Mass: 300.09324893g/mol
• Monoisotopic Mass: 300.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 82.8Ų

Additional information on N-(2-Phenyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-yl)oxirane-2-carboxamide

N-(2-Phenyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-yl)oxirane-2-carboxamide (CAS No. 2411256-55-6): A Comprehensive Overview

N-(2-Phenyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-yl)oxirane-2-carboxamide (CAS No. 2411256-55-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzothiazoles and is characterized by its unique structural features and potential therapeutic applications. The compound's structure includes a benzothiazole ring fused with a tetrahydro group and an oxirane carboxamide moiety, which collectively contribute to its distinct chemical properties and biological activities.

The synthesis of N-(2-Phenyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-yl)oxirane-2-carboxamide has been extensively studied in recent years. Various synthetic routes have been developed to optimize the yield and purity of this compound. One of the most commonly used methods involves the reaction of 2-aminothiophenol with an appropriate epoxide derivative under controlled conditions. This approach not only ensures high yields but also allows for the facile introduction of various functional groups, thereby facilitating the synthesis of analogs with diverse biological activities.

Recent research has highlighted the potential of N-(2-Phenyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-yl)oxirane-2-carboxamide in the treatment of various diseases. Studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. For instance, in vitro experiments have demonstrated that it can effectively inhibit the proliferation of cancer cells by interfering with key signaling pathways such as PI3K/Akt and MAPK. Additionally, the compound has been found to possess anti-inflammatory effects by modulating the expression of pro-inflammatory cytokines such as TNF-alpha and IL-6.

The pharmacokinetic profile of N-(2-Phenyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-yl)oxirane-2-carboxamide has also been investigated in detail. Preclinical studies in animal models have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed following oral administration and has a relatively long half-life, which suggests its potential for once-daily dosing regimens. Furthermore, it has been found to have low toxicity and good safety margins in both in vitro and in vivo studies.

In addition to its therapeutic potential, N-(2-Phenyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-yl)oxirane-2-carboxamide has also been explored for its use as a chemical probe in biological research. Its unique structure and biological activities make it an ideal candidate for studying various cellular processes and signaling pathways. For example, researchers have used this compound to investigate the mechanisms underlying cancer cell apoptosis and inflammation resolution.

The development of N-(2-Phenyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-yl)oxirane-2-carboxamide as a therapeutic agent is currently at an advanced stage. Several clinical trials are underway to evaluate its safety and efficacy in treating various diseases. Early results from these trials have been promising, with the compound showing significant therapeutic benefits without major side effects. These findings underscore the potential of this compound to become a valuable addition to the arsenal of drugs available for treating inflammatory and cancer-related conditions.

In conclusion, N-(2-Phenyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-yloxirane)-2-carboxamide (CAS No. 2411256-55-6) represents a promising candidate in the field of medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable target for further investigation and development. As research continues to advance our understanding of this compound's properties and applications, it is likely to play an increasingly important role in the treatment of various diseases.